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Abstract

PFI-6 is a potent and selective chemical probe for the YEATS domain of Mixed Lineage
Leukemia Translocated To 1 (MLLT1/ENL) and 3 (MLLT3/AF9).[1][2][3][4] As a critical tool in
epigenetic research, understanding its solubility and proper handling is paramount for
reproducible and accurate experimental outcomes. This document provides detailed application
notes on the solubility of PFI-6 in various solvents and a step-by-step protocol for the
preparation of stock solutions.

PFI-6 Solubility

PFI-6 exhibits high solubility in dimethyl sulfoxide (DMSO), which is the recommended solvent
for preparing concentrated stock solutions. Conversely, it is insoluble in aqueous solutions and
ethanol. It is crucial to use fresh, anhydrous DMSO for dissolution, as hygroscopic (moisture-
absorbing) DMSO can significantly reduce the solubility of PFI-6.[3][5]

Table 1: Solubility of PFI-6 in Common Laboratory Solvents
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Molar
. . Equivalent
Solvent Solubility Concentration Notes
(MW: 391.42
g/mol )
Use of fresh,
anhydrous
DMSO Soluble up to 78 mg/mL ~199.27 mM DMSO is highly
recommended.
[11[3]
Sonication and
gentle warming
Soluble 2 mg/mL ~5.11 mM )
may be required.
[5]
Recommended
concentration for
Soluble up to 10 mM - )
stock solutions.
[6]
Water Insoluble - - [11[3]
Ethanol Insoluble - - [1][3]

Experimental Protocols
Preparation of a Concentrated PFI-6 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM PFI-6 stock solution in DMSO.

Materials:

» PFI-6 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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e \ortex mixer

e Sonicator (optional)

Protocol:

Equilibrate PFI-6: Allow the vial of PFI-6 powder to reach room temperature before opening
to prevent condensation of moisture.

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required
mass of PFI-6:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
o Mass (mg) = 0.010 mol/L * 0.001 L * 391.42 g/mol * 1000 mg/g = 3.9142 mg

o Weigh PFI-6: Carefully weigh out the calculated amount of PFI-6 powder and transfer it to a
sterile vial.

e Add DMSO: Add the desired volume of anhydrous DMSO (in this case, 1 mL) to the vial
containing the PFI-6 powder.

o Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, sonicate the solution in a water bath for short intervals to aid
dissolution. Gentle warming can also be applied.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:
e Long-term (up to 1 year): Store at -80°C.[1]
e Short-term (up to 1 month): Store at -20°C.[1][7]

It is recommended to use aliquots within 6 months when stored at -80°C and within 1 month
when stored at -20°C to ensure optimal activity.[7]
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Visualizations

Experimental Workflow for PFI-6 Stock Solution
Preparation

Workflow for PFI-6 Stock Solution Preparation
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Caption: Workflow for preparing PFI-6 stock solutions.

PFI-6 Mechanism of Action in the MLLT1/3 Signhaling
Pathway

PFI-6 is a selective inhibitor of the YEATS domain of MLLT1 and MLLT3.[1][2][3][4] These
proteins are components of large transcriptional regulatory complexes, such as the Super
Elongation Complex (SEC). The YEATS domain recognizes and binds to acetylated lysine
residues on histone tails, a key step in recruiting the complex to chromatin and promoting
transcriptional elongation. By binding to the YEATS domain, PFI-6 competitively inhibits this
interaction, leading to the downregulation of target gene expression, which is implicated in
certain cancers like acute leukemia.

PFI-6 Inhibition of MLLT1/3 Signaling Pathway
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Caption: PFI-6 inhibits the MLLT1/3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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